Cas no 2172472-50-1 (5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid)

• Product Name: 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• CAS No: 2172472-50-1
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 6355108
• PubChem ID: 165822140
• Update Time: 2025-11-06

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid
• EN300-1556081
• 2172472-50-1
• 5-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid

• Inchi： 1S/C23H21N3O4/c1-25-20-10-11-26(12-18(20)21(24-25)22(27)28)23(29)30-13-19-16-8-4-2-6-14(16)15-7-3-5-9-17(15)19/h2-9,19H,10-13H2,1H3,(H,27,28)
• InChI Key： AMYZOLJDMFPXQF-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(C(=O)O)=NN(C)C=2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84.7Ų

Additional information on 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-3-carboxylic acid

5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2172472-50-1, known as 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug design and material science. Recent studies have highlighted its role in the development of novel therapeutic agents and advanced materials.

The molecular structure of this compound is characterized by a pyrazolo[4,3-c]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. The presence of a fluorenylmethoxycarbonyl (Fmoc) group at the 5-position and a methyl group at the 1-position introduces significant steric and electronic effects. These features make the compound highly versatile for functionalization and further chemical modifications. The carboxylic acid group at the 3-position adds to its reactivity and potential for forming bioactive derivatives.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed efficient synthetic routes to prepare this molecule using a combination of coupling reactions and protecting group strategies. The use of Fmoc as a protecting group has been particularly advantageous due to its stability under mild reaction conditions and ease of removal during deprotection steps. These advancements have facilitated the large-scale production of the compound for further studies.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For instance, studies have demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The unique structural features of the molecule allow it to interact with specific protein targets with high affinity and selectivity. This makes it a valuable lead compound for drug discovery programs aimed at developing novel therapeutics.

Beyond its biological applications, this compound has also been explored for its potential in materials science. Its rigid bicyclic structure and functional groups make it suitable for use in the development of advanced polymers and organic electronics. Researchers have investigated its role as a building block for constructing supramolecular assemblies and functional materials with tailored properties.

The synthesis and characterization of 5-{(9H-fluoren-9-yl)methoxycarbonyl}-1-methyl-1H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-3-carboxylic acid represent a significant milestone in modern organic chemistry. Its versatility as a building block for drug development and materials science underscores its importance in contemporary research. As ongoing studies continue to uncover new applications for this compound, it is poised to play a pivotal role in advancing both medicinal chemistry and materials engineering.